![molecular formula C22H28N2O7S2 B253803 2-{[5-(1,1-Dioxido-1,2-thiazinan-2-yl)-2-methoxyphenyl]sulfonyl}-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline](/img/structure/B253803.png)
2-{[5-(1,1-Dioxido-1,2-thiazinan-2-yl)-2-methoxyphenyl]sulfonyl}-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
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Overview
Description
2-{[5-(1,1-Dioxido-1,2-thiazinan-2-yl)-2-methoxyphenyl]sulfonyl}-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as DT-010 and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of DT-010 is not fully understood, but it is believed to act through multiple pathways. DT-010 has been shown to inhibit the activity of various enzymes, including matrix metalloproteinases, phosphodiesterases, and histone deacetylases. DT-010 has also been shown to activate the adenosine monophosphate-activated protein kinase pathway and the nuclear factor erythroid 2-related factor 2 pathway, which are involved in cellular energy metabolism and antioxidant defense, respectively.
Biochemical and Physiological Effects:
DT-010 has been shown to have various biochemical and physiological effects. In vitro studies have shown that DT-010 can inhibit the proliferation and migration of cancer cells, reduce oxidative stress and inflammation, and improve mitochondrial function. In vivo studies have shown that DT-010 can reduce tumor growth, improve cognitive function, and improve cardiac function. However, more research is needed to fully understand the biochemical and physiological effects of DT-010.
Advantages and Limitations for Lab Experiments
DT-010 has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. Another advantage is that it has been shown to have a wide range of biological activities, making it a versatile compound for studying various biological processes. However, one limitation is that it has poor solubility in water, which can make it difficult to use in some experiments. Another limitation is that it has not been extensively studied in humans, so its safety and efficacy in clinical settings are unknown.
Future Directions
There are several future directions for the study of DT-010. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its pharmacokinetics and pharmacodynamics in animal models and humans. Additionally, more research is needed to determine the safety and efficacy of DT-010 in clinical settings. Finally, DT-010 could be modified to improve its solubility and bioavailability, which could increase its potential as a therapeutic agent.
Synthesis Methods
The synthesis of DT-010 is a multi-step process that involves the use of various reagents and catalysts. The starting material for the synthesis of DT-010 is 2-methoxy-5-nitrophenylacetic acid, which is converted into the corresponding amide by reacting with thionyl chloride and N,N-dimethylformamide. The amide is then reduced to the amine using lithium aluminum hydride. The amine is then reacted with 2-methoxy-5-bromobenzene-1-sulfonyl chloride in the presence of triethylamine to give the desired product DT-010.
Scientific Research Applications
DT-010 has been studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and cardiovascular diseases. In cancer research, DT-010 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, DT-010 has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In cardiovascular diseases, DT-010 has been shown to have cardioprotective effects by reducing myocardial infarction and improving cardiac function.
properties
Molecular Formula |
C22H28N2O7S2 |
---|---|
Molecular Weight |
496.6 g/mol |
IUPAC Name |
2-[3-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]-4-methoxyphenyl]thiazinane 1,1-dioxide |
InChI |
InChI=1S/C22H28N2O7S2/c1-29-19-7-6-18(24-9-4-5-11-32(24,25)26)14-22(19)33(27,28)23-10-8-16-12-20(30-2)21(31-3)13-17(16)15-23/h6-7,12-14H,4-5,8-11,15H2,1-3H3 |
InChI Key |
KELXEFXXYSOFJO-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)N2CCCCS2(=O)=O)S(=O)(=O)N3CCC4=CC(=C(C=C4C3)OC)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)N2CCCCS2(=O)=O)S(=O)(=O)N3CCC4=CC(=C(C=C4C3)OC)OC |
Origin of Product |
United States |
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